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Compound of Interest

5-Benzyl-5,8-
Compound Name:

diazaspiro[3.5]nonane
CAS No.: 1269292-94-5

Cat. No.: B2643825

Get Quote

Executive Summary & Structural Context

5-Benzyl-5,8-diazaspiro[3.5]nonane (CAS: 1269292-94-5) represents a class of "spiro-
piperazines" where a cyclobutane ring is fused to a piperazine ring at a single carbon atom.
Unlike its flexible analog 1-benzylpiperazine, this spiro-scaffold introduces significant steric bulk
and conformational locking, which are desirable for improving metabolic stability and receptor
selectivity (e.g., PARP inhibitors, GPCR ligands).

This guide compares the spectral resolution of the spiro-compound against linear alternatives,
highlighting the diagnostic signals required for structural validation.

Structural Connectivity & Numbering

To interpret the NMR correctly, the IUPAC numbering convention for spiro[3.5]nonane is critical:
¢ Ring A (Cyclobutane): Carbons 1, 2, 3.

¢ Spiro Center: Carbon 4 (Quaternary).
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e Ring B (Piperazine): Atoms 5, 6, 7, 8, 9.
o Position 5: Nitrogen (substituted with Benzyl).[1][2][3]
o Position 8: Nitrogen (Secondary amine, unsubstituted).
o Position 9: Carbon (Methylene).

Key Asymmetry: The presence of the benzyl group at N5 (proximal to the spiro center)
desymmetrizes the molecule more significantly than if it were at N8, creating distinct chemical
environments for the cyclobutane protons.

Experimental Protocol: Sample Preparation &
Acquisition

To ensure high-resolution data capable of resolving the cyclobutane multiplets, the following

protocol is recommended.

Workflow: Structural Elucidation
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Figure 1: Recommended workflow for validating spiro-piperazine scaffolds.
Solvent Selection Strategy
e Primary: Chloroform-d (

): Recommended for the free base. It minimizes viscosity broadening and allows clear
resolution of the cyclobutane couplings.
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¢ Alternative: DMSO-

: Required if the product is isolated as a hydrochloride salt. Note: In DMSO, the acidic NH
proton at position 8 will appear as a broad singlet (approx. 8.5-9.5 ppm), and water
suppression may be necessary to see the cyclobutane region clearly.

Comparative Interpretation: 1H NMR

The table below contrasts the spiro-compound with 1-Benzylpiperazine to illustrate the "Spiro
Effect.”
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Proton
Environment

5-Benzyl-5,8-
diazaspiro[3.5]non
ane (Target)

1-Benzylpiperazine
(Alternative)

Interpretation
Logic

Aromatic (Benzyl)

7.20 — 7.35 ppm
(Multiplet, 5H)

7.20 — 7.35 ppm
(Multiplet, 5H)

Non-Diagnostic. The
aromatic ring is too
distant from the spiro
center to feel the

effect.

Benzylic

~3.50 ppm (Singlet,
2H)

~3.50 ppm (Singlet,
2H)

Appears as a sharp
singlet. If the N5
nitrogen inversion is
slow (rare at RT), this

may broaden.

Piperazine

Distinct Sets:1. C9-

: Singlet/AB q
(isolated)2. C6/C7-

: Multiplets

Averaged:~2.4 - 2.5
ppm (Broad triplets)

Diagnostic. In the
spiro compound, C9 is
isolated between the
spiro center and N8,
often appearing as a
sharp singlet distinct
from the ethylene
bridge (C6-C7).

Cyclobutane Ring

1.70 — 2.20 ppm
(Complex Multiplets)

ABSENT

Key ldentifier. The
cyclobutane protons
(6H total) form a
complex "roofed"
multiplet system.
C1/C3 protons are
diastereotopic due to

the fixed ring.

Amine NH (Pos 8)

~1.8 ppm (Broad s,

exchanges)

~1.6 ppm (Broad s)

Chemical shift varies
with concentration and

water content.

Detailed Analysis of the Spiro-Region (1.5 - 2.5 ppm)
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Unlike the flat piperazine, the spiro[3.5]nonane system forces the cyclobutane protons into a
puckered conformation.

e C2-Protons (Distal): Usually the most upfield multiplet (~1.6 - 1.8 ppm).

e C1/C3-Protons (Proximal): These 4 protons are adjacent to the quaternary center. Due to the
asymmetry introduced by the N5-Benzyl group, the "top" and "bottom" faces of the
cyclobutane ring are magnetically non-equivalent, often splitting these signals into higher-
order multiplets rather than simple triplets.

Comparative Interpretation: 13C NMR

The Carbon-13 spectrum provides the definitive proof of the spiro-fusion.
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Carbon
Environment

Shift ( Structural
DEPT-135 Phase Signifi
. ppm) ignificance

Spiro Quaternary (C4)

The "Smoking Gun".
This signal disappears
in DEPT/APT spectra.
It is typically shifted

35.0-45.0 Absent (Quaternary) downfield compared
to a simple
cycloalkane due to the
adjacent Nitrogen
(N5).

Benzyl

Standard benzylic
60.0 — 63.0 Inverted (CH2) -
position.

Piperazine C9

Distinct from C6/C7.

This carbon is flanked
55.0 - 60.0 Inverted (CH2) _

by the spiro center

and N8.

Piperazine C6/C7

Typical amine-
45.0 -53.0 Inverted (CH2) ]
adjacent carbons.

Cyclobutane C1/C3

Characteristic strained
28.0-32.0 Inverted (CH2) ) )
ring shift.

Cyclobutane C2

Highly shielded due to

ring strain and
13.0-15.0 Inverted (CH2) )

distance from

heteroatoms.

Structural Assignment Logic (Decision Tree)

Use this logic flow to confirm the identity of the synthesized scaffold during analysis.
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Start Analysis

Check 7.2-7.4 ppm:
5H Multiplet?

Check 13C (~40 ppm):
Quaternary Signal Present?

Yes (Spiro Center) No (Missing Benzyl)

Check 1H (1.6-2.2 ppm): . .
Integral = 6H? No (Linear Chain)

Yes (Cyclobutane Intact) \No (Ring Opening?)

Check 1H (~2.6-3.0 ppm): REJECT:

Isolated Singlet (C9-H)?

Check Linear Precursors

CONFIRMED:
5-Benzyl-5,8-diazaspiro[3.5]nonane

Click to download full resolution via product page
Figure 2: Logical decision tree for NMR verification of the spiro-scaffold.

Common Impurities & Troubleshooting

When synthesizing this scaffold (often via cyclization of bis-alkylating agents or reduction of
spiro-imides), specific impurities are common:
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e Linear Polymerization: If the spiro-cyclization fails, linear poly-amines may form. Detection:
Lack of the distinct Cq signal at ~40 ppm and broadening of all alkyl signals.

e Residual Benzyl Chloride:Detection: Triplet at ~4.5 ppm (
-Cl) and shifted aromatics.
o Regioisomers (8-Benzyl vs 5-Benzyl):

o 5-Benzyl (Target): N5 is hindered. The C9 protons (between spiro and N8) are less
shielded than in the 8-benzyl isomer because the benzyl group is on the other nitrogen.

o HMBC Probe: A correlation between the Benzyl

protons and the Spiro Cq (C4) strongly suggests the 5-Benzyl isomer (3-bond coupling). If
the Benzyl

correlates only to ethylene carbons, it may be the 8-benzyl isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PubChemlLite - 5-benzyl-2-oxa-5,8-diazaspiro[3.5]nonane (C13H18N20)
[pubchemlite.lcsb.uni.lu]

e 2. 8-Benzyl-5,8-diazaspiro[3.5]nonane|CAS 2098036-81-6 [benchchem.com]
o 3. 5-benzyl-5,8-diazaspiro[3.5]nonane | 1269292-94-5 [sigmaaldrich.com]

e 4. pdf.benchchem.com [pdf.benchchem.com]

e 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

» To cite this document: BenchChem. [Comparative Guide: NMR Profiling of 5-Benzyl-5,8-
diazaspiro[3.5]nonane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2643825/docs#comparative-guide-nmr-profiling-of-5-
benzyl-5-8-diazaspiro-3-5-nonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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